Cas no 2137774-95-7 (3-(2-Bromophenyl)-2,6-difluoroaniline)

• Product Name: 3-(2-Bromophenyl)-2,6-difluoroaniline
• CAS No: 2137774-95-7
• MF: C₁₂H₈BrF₂N
• MW: 284.099429130554
• CID: 6232007
• PubChem ID: 165449928
• Update Time: 2025-10-19

3-(2-Bromophenyl)-2,6-difluoroaniline Chemical and Physical Properties

Names and Identifiers

• 2137774-95-7
• EN300-714952
• 3-(2-bromophenyl)-2,6-difluoroaniline
• 3-(2-Bromophenyl)-2,6-difluoroaniline

• Inchi： 1S/C12H8BrF2N/c13-9-4-2-1-3-7(9)8-5-6-10(14)12(16)11(8)15/h1-6H,16H2
• InChI Key： HKJGLLMRQQNARU-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1C1C=CC(=C(C=1F)N)F

Computed Properties

• Exact Mass: 282.98082g/mol
• Monoisotopic Mass: 282.98082g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 26Ų

Additional information on 3-(2-Bromophenyl)-2,6-difluoroaniline

Introduction to 3-(2-Bromophenyl)-2,6-difluoroaniline (CAS No. 2137774-95-7)

3-(2-Bromophenyl)-2,6-difluoroaniline, identified by the Chemical Abstracts Service Number (CAS No.) 2137774-95-7, is a fluorinated aromatic amine with a unique structural framework that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to a class of molecules characterized by the presence of both bromine and fluorine substituents on a benzene ring, which confers distinct electronic and steric properties. The combination of these elements makes it a valuable scaffold for the development of novel bioactive agents, particularly in the quest to modulate enzyme activity and receptor binding affinities.

The structural motif of 3-(2-Bromophenyl)-2,6-difluoroaniline consists of a phenyl ring substituted at the 2-position with a bromine atom and at the 2- and 6-positions with fluorine atoms. This arrangement creates a molecule with enhanced lipophilicity and potential for interactions with biological targets. The presence of the bromine atom at the 2-position is particularly noteworthy, as it can serve as a handle for further chemical modifications via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are widely employed in drug discovery to introduce diverse functional groups.

The fluorine atoms at the 2- and 6-positions introduce electron-withdrawing effects, which can influence the electronic properties of the aromatic system. Fluorine substitution is a well-documented strategy in medicinal chemistry to improve metabolic stability, binding affinity, and pharmacokinetic profiles of drug candidates. In particular, the 2,6-difluoro configuration can enhance the molecule's ability to interact with hydrogen bond donors or acceptors in biological targets, thereby increasing its efficacy. This makes 3-(2-Bromophenyl)-2,6-difluoroaniline a promising building block for designing compounds with therapeutic potential.

Recent research has highlighted the utility of fluorinated anilines in the development of small-molecule inhibitors targeting various biological pathways. For instance, studies have demonstrated that anilines bearing electron-withdrawing substituents can exhibit potent activity against enzymes such as tyrosine kinases and phosphodiesterases. The incorporation of bromine into these structures further enhances their reactivity and selectivity. A notable example is the use of 3-(2-Bromophenyl)-2,6-difluoroaniline as an intermediate in synthesizing kinase inhibitors, where its brominated aromatic ring serves as a precursor for generating more complex scaffolds through transition-metal-catalyzed reactions.

The pharmaceutical industry has increasingly recognized the importance of fluorinated aromatic compounds due to their ability to modulate pharmacokinetic properties such as bioavailability and half-life. 3-(2-Bromophenyl)-2,6-difluoroaniline exemplifies this trend, as its structure combines elements known to improve drug-like characteristics. The fluorine atoms contribute to hydrophobicity and metabolic stability, while the bromine atom provides a site for further functionalization. This dual functionality makes it an attractive candidate for medicinal chemists seeking to develop next-generation therapeutics.

In addition to its role in kinase inhibition, 3-(2-Bromophenyl)-2,6-difluoroaniline has been explored in other therapeutic areas. For example, researchers have investigated its potential as an intermediate in the synthesis of antiviral agents, where its structural features may contribute to interactions with viral proteases or polymerases. The unique combination of bromine and fluorine substituents also makes it a candidate for developing compounds targeting neurological disorders, given the prevalence of aromatic motifs in neurotransmitter receptors and enzymes involved in neurobiology.

The synthesis of 3-(2-Bromophenyl)-2,6-difluoroaniline typically involves multi-step organic transformations starting from commercially available precursors. One common approach involves halogenation reactions followed by selective substitution to introduce the desired fluorine atoms. The bromination step is particularly critical, as it determines the reactivity of the molecule in subsequent synthetic steps. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce additional functional groups with high precision.

Recent advances in computational chemistry have further enhanced the utility of 3-(2-Bromophenyl)-2,6-difluoroaniline in drug discovery. Molecular modeling studies have been conducted to predict how this compound interacts with biological targets at an atomic level. These simulations have provided insights into how modifications at different positions on the aromatic ring can influence binding affinity and selectivity. Such computational approaches are increasingly integrated into early-stage drug design pipelines, allowing researchers to optimize lead compounds before moving into costly experimental validation.

The growing interest in fluorinated anilines has also spurred innovation in synthetic methodologies aimed at improving efficiency and scalability. Continuous flow chemistry has emerged as a powerful tool for synthesizing complex molecules like 3-(2-Bromophenyl)-2,6-difluoroaniline, offering advantages such as reduced reaction times and improved yields compared to traditional batch processing methods. These advancements are critical for enabling high-throughput screening programs that require large quantities of well-defined intermediates.

In conclusion,3-(2-Bromophenyl)-2,6-difluoroaniline (CAS No. 2137774-95-7) represents a structurally intriguing compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique combination of bromine and fluorine substituents makes it a versatile scaffold for developing bioactive molecules targeting diverse therapeutic areas. As our understanding of structure-activity relationships continues to evolve,3-(2-Bromophenyl)-2,6-difluoroaniline is likely to remain at forefront of drug discovery efforts aimed at addressing unmet medical needs.